Cas no 53924-17-7 (1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-)

1H-Indole-1-propanoicacid, 3-(diphenylmethyl)- structure
53924-17-7 structure
Product Name:1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-
CAS No:53924-17-7
MF:C24H21NO2
MW:355.429046392441
CID:369858
PubChem ID:40935
Update Time:2025-04-19

1H-Indole-1-propanoicacid, 3-(diphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-
    • 3-(3-benzhydrylindol-1-yl)propanoic acid
    • 1H-INDOLE-1-PROPIONIC ACID, 3-(DIPHENYLMETHYL)-
    • 3-[3-[Di(phenyl)methyl]indol-1-yl]propanoic acid
    • 3-(Diphenylmethyl)-1H-indole-1-propionic acid
    • 53924-17-7
    • DTXSID90202213
    • Inchi: 1S/C24H21NO2/c26-23(27)15-16-25-17-21(20-13-7-8-14-22(20)25)24(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-14,17,24H,15-16H2,(H,26,27)
    • InChI Key: YSIRQMKOJSTZCP-UHFFFAOYSA-N
    • SMILES: OC(CCN1C=C(C2C=CC=CC1=2)C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 355.15733
  • Monoisotopic Mass: 355.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.23
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